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Compound of Interest

Compound Name: Rehmapicrogenin

Cat. No.: B1255070 Get Quote

These application notes provide a detailed overview of the dosage, administration, and

experimental protocols for Rehmapicrogenin in a preclinical animal model of kidney injury.

The information is intended for researchers, scientists, and professionals in drug development.

Quantitative Data Summary
The following table summarizes the quantitative data from an in vivo study investigating the

effects of Rehmapicrogenin in a mouse model of Adriamycin (ADR)-induced nephropathy.
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Animal Model
Treatment
Group

Dosage
Administration
Route

Key Findings

C57BL/6 Mice

(Male)
Control N/A N/A

Normal kidney

function and

histology.

C57BL/6 Mice

(Male)
ADR Model

11 mg/kg ADR

(single tail vein

injection)

Intravenous

Significant

pathological

changes in the

kidney, increased

serum creatinine

(Scr), blood urea

nitrogen (BUN),

and urine

albumin (U-ALB)

levels, increased

reactive oxygen

species (ROS)

accumulation,

and apoptosis.

C57BL/6 Mice

(Male)

Rehmapicrogeni

n

Not specified in

abstract

Not specified in

abstract

Significantly

attenuated

pathological

kidney changes,

rescued weight,

Scr, BUN, and U-

ALB levels,

reduced ROS

accumulation,

and decreased

oxidative stress

and apoptosis.[1]
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This section details the methodology for investigating the nephroprotective effects of

Rehmapicrogenin in an ADR-induced kidney injury mouse model.[1][2]

Animal Model Induction
Animal Strain: Male C57BL/6 mice.

Induction Agent: Adriamycin (ADR).

Procedure: A single dose of ADR (11 mg/kg) is administered via tail vein injection to induce

nephropathy. Control animals receive a vehicle injection.

Rehmapicrogenin Administration
Drug Preparation: The formulation of Rehmapicrogenin for in vivo administration is not

explicitly detailed in the provided search results. Typically, for preclinical studies, the

compound would be dissolved or suspended in a suitable vehicle such as sterile saline,

phosphate-buffered saline (PBS), or a solution containing a small percentage of dimethyl

sulfoxide (DMSO) and/or Tween 80 to ensure solubility and stability.

Administration Route: The route of administration for Rehmapicrogenin in the described

study is not specified in the abstract. Common routes for such studies include oral gavage

(p.o.) or intraperitoneal (i.p.) injection.

Dosage and Frequency: The specific dosage and frequency of Rehmapicrogenin
administration are not detailed in the available information. These would need to be

determined through dose-response studies.

Evaluation of Efficacy
Biochemical Analysis:

Blood samples are collected to measure serum creatinine (Scr) and blood urea nitrogen

(BUN) levels using ELISA kits.[1]

Urine samples are collected to measure urine albumin (U-ALB) levels.[1]

Histopathological Analysis:
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Kidney tissues are harvested, fixed in formalin, and embedded in paraffin.

Tissue sections are stained with hematoxylin and eosin (H&E) to evaluate pathological

changes.[1]

Oxidative Stress and Apoptosis:

Reactive oxygen species (ROS) accumulation in kidney tissue is measured.[1]

Apoptosis in kidney cells is assessed using techniques such as flow cytometry.[1]

Western Blotting:

Protein expression levels of key markers in the Nrf2/ARE signaling pathway are analyzed

by Western blotting.[1]

Immunofluorescence:

Immunofluorescence techniques are used to visualize the localization and expression of

specific proteins within the kidney tissue.[1]

Signaling Pathway
Rehmapicrogenin has been shown to exert its nephroprotective effects by modulating the

Nrf2/ARE signaling pathway through an estrogen-like receptor pathway.[1][2]
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Caption: Rehmapicrogenin signaling pathway in nephroprotection.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for evaluating the in vivo efficacy of

Rehmapicrogenin.
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Caption: In vivo experimental workflow for Rehmapicrogenin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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